2-(1,3-benzothiazol-2-ylthio)-6-nitro-1,3-benzothiazole

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-6-nitro-1,3-benzothiazole
• InChI: InChI=1S/C14H7N3O2S3/c18-17(19)8-5-6-10-12(7-8)21-14(16-10)22-13-15-9-3-1-2-4-11(9)20-13/h1-7H
• InChI Key: JSHAAIAVKYJQTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C14H7N3O2S3
• Molecular Weight: 345.4 g/mol

Description

2-(1,3-benzothiazol-2-ylthio)-6-nitro-1,3-benzothiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as BNIT and has been found to possess unique properties that make it suitable for a range of applications.

Mechanism of Action

The mechanism of action of BNIT is not fully understood, but it is believed to involve the formation of a complex between the compound and the metal ion. This complex formation leads to a change in the fluorescence properties of BNIT, which can be detected using spectroscopic techniques.
Biochemical and Physiological Effects:
BNIT has also been studied for its potential biochemical and physiological effects. It has been found to exhibit antioxidant properties and has been shown to protect against oxidative stress-induced damage in various cell types. BNIT has also been found to possess anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of BNIT is its high selectivity and sensitivity towards metal ions, which makes it suitable for the detection of trace amounts of these ions in complex biological samples. However, the use of BNIT in biological systems is limited by its potential toxicity and lack of specificity towards certain metal ions.

Future Directions

There are several future directions for the research on BNIT. One of the most promising areas of research is the development of new fluorescent probes based on BNIT for the detection of other metal ions. Another area of research is the investigation of the potential therapeutic applications of BNIT, particularly in the treatment of oxidative stress-related diseases. Additionally, the development of new synthesis methods for BNIT and its derivatives is an area of ongoing research.

Synthesis Methods

The synthesis of BNIT involves the condensation of 2-mercaptobenzothiazole and 6-nitrobenzothiazole in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Several methods have been developed for the synthesis of BNIT, including the use of microwave irradiation, ultrasound, and other advanced techniques.

Scientific Research Applications

BNIT has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of BNIT is its use as a fluorescent probe for the detection of metal ions. BNIT has been found to exhibit high selectivity and sensitivity towards various metal ions, including copper, zinc, and mercury.